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Compound of Interest

Compound Name: Nonyl isocyanate

Cat. No.: B1600034

CAS Number: 4184-73-0[1][2][3]

This technical guide provides comprehensive safety information, handling protocols, and
essential data for nonyl isocyanate, tailored for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

Nonyl isocyanate, also known as 1-isocyanatononane, is a chemical intermediate with the
molecular formula C10H19NO.[2][3] It is recognized for its high reactivity, which necessitates
stringent safety and handling protocols.

Property Value Source
CAS Number 4184-73-0 [1][21[3]
Molecular Formula C10H19NO [2][3]
Molecular Weight 169.26 g/mol [2][3]
Synonyms 1-isocyanatononane [2][3]

Safety Data and Hazard Information

Nonyl isocyanate is classified as a hazardous substance. The following tables summarize the
key safety information derived from globally harmonized system (GHS) classifications and
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safety data sheets (SDS).

GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation

Category 1to 4

Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2/2A
Respiratory Sensitization Category 1
Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Aquatic Hazard (Short-term)

Category 3

Aquatic Hazard (Long-term)

Category 2

Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.[3]
H312 Harmful in contact with skin.[3]
H315 Causes skin irritation.[3]
May cause an allergic skin
H317 _
reaction.
Causes serious eye irritation.
H319
[3]
H330/H332 Fatal or harmful if inhaled.[3]
May cause allergy or asthma
H334 symptoms or breathing
difficulties if inhaled.
May cause respirato
H335 o Y _ P i
irritation.
Precautionary P260 Do not breathe mist or vapors.
Use only outdoors or in a well-
pP271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
P501 Dispose of contents/container
to an approved waste disposal
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plant.

Experimental Protocols and Safe Handling

Given the hazardous nature of isocyanates, adherence to strict experimental protocols is
paramount. The following sections outline essential procedures for handling, storage, and

disposal.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following diagram illustrates the logical
relationship between the hazards of nonyl isocyanate and the required personal protective

equipment.
Hazards of Nonyl Isocyanate Required Personal Protective Equipment
Inhalation Toxicity \ Mitigates ~ Respiratory Protection
(H330, H332, H334, H335) J g (e.g., Supplied-air respirator)

Protects against

Skin Contact Hazards \ Chemical-Resistant Gloves
(H312, H315, H317) (e.g., Nitrile, Butyl rubber)

Protects against

i N
( Inges('cﬁgolgfxz ard ) g Lab Coat / Chemical-Resistant Apron
Eye Contact Hazard Prevents Chemical Safety Goggles
(H319) and Face Shield

Click to download full resolution via product page

Caption: Hazard to PPE Correlation Diagram.
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Handling and Storage Protocol

Ventilation: Always handle nonyl isocyanate in a well-ventilated area, preferably within a
chemical fume hood.

Inert Atmosphere: Isocyanates are moisture-sensitive. Store under an inert atmosphere (e.g.,
nitrogen or argon) to prevent degradation and reaction.

Container: Keep the container tightly closed in a dry and cool place.[4] Containers that have
been opened must be carefully resealed and kept upright.

Incompatible Materials: Avoid contact with water, alcohols, amines, and strong bases, as
these can trigger vigorous and exothermic reactions.

Temperature: Avoid heating, as it increases vaporization and the risk of inhalation exposure.

[5]

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Evacuation and Ventilation: Evacuate and ventilate the spill area immediately.
Containment: Dike the spill to prevent it from entering water systems.

Absorption: For minor spills, absorb the material with a dry, inert absorbent such as sawdust
or a commercial sorbent.

Neutralization: Prepare a decontamination solution to neutralize the absorbed isocyanate.
Two common formulations are:

o Formula 1: 5-10% sodium carbonate, 0.2% liquid detergent, and the remainder water.

o Formula 2: 3-8% concentrated ammonia solution, 0.2% liquid detergent, and the
remainder water. (Note: This requires excellent ventilation due to ammonia vapors).
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o Collection: Shovel the neutralized mixture into open-top containers. Do not seal these
containers, as the reaction with moisture can produce carbon dioxide gas, leading to a
pressure buildup and potential rupture.[6]

Waste Disposal Protocol

e Labeling: All waste containing nonyl isocyanate must be labeled as hazardous.

» Neutralization: Before disposal, excess nonyl isocyanate should be reacted (quenched) in a
controlled manner. Acommon method is the slow addition of the isocyanate to a stirred
solution of a polyol or an alcohol (e.g., isopropanol) in an inert solvent. The reaction should
be performed in a fume hood, and the temperature should be monitored.

o Licensed Disposal: Dispose of the neutralized waste, contaminated absorbents, and empty
containers through a licensed hazardous waste disposal contractor.[6] Adhere to all federal,
state, and local regulations.[6]

First Aid Measures

The following workflow outlines the immediate first aid steps to be taken in case of exposure to

nonyl isocyanate.
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Exposure Occurs

lioute of Exposur;

A 4 Y 4

Irnmediate Action

Move to fresh air. Immediately remove contaminated clothing. Rinse cautiously with water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash skin with soap and plenty of water. Remove contact lenses. Rinse mouth with water.

> Seek Immediate <
Medical Attention

Click to download full resolution via product page
Caption: First Aid Workflow for Nonyl Isocyanate Exposure.

This guide is intended to provide essential technical and safety information. Researchers must
always consult the most current Safety Data Sheet provided by their supplier and adhere to all
institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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